85-39-2

5-Norbornene-2,3-dimethanol

In Stock

• CAS RN:
• 85-39-2

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h1-2,6-11H,3-5H2

• InChIKey:
• IGHHPVIMEQGKNE-UHFFFAOYSA-N

• 5-Norbornene-2,3-dimethanol, also known as 5-Norbornene-2,3-dimethanol, is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.

2,2',3,3',4,4'-Hexachlorodiphenyl ether

• CAS RN:
• 71585-39-2

• Formula:
• C12H4Cl6O

• InChI:
• InChI=1S/C12H4Cl6O/c13-5-1-3-7(11(17)9(5)15)19-8-4-2-6(14)10(16)12(8)18/h1-4H

• InChIKey:
• ATIMVMORQPKRPC-UHFFFAOYSA-N

• 209 chlorinated diphenyl oxides existed when all possible isomers are counted. The chemical formulas of these substances range from C12H9OCl to C12OCl10. The compounds are generally waxy solids or liquids, but appearance, odor and other properties vary. The compound hexachlorodiphenyl oxide C12H4OCl6 is taken to represent this group by OHSA (http://www.osha.gov/dts/chemicalsampling/data/CH_226400.html) Used in the manufacture of flame-inhibiting polymers, as corrosion inhibitors, dry-cleaning detergents, thermal lubricants, additives for soaps and lotions, and in the manufacture of hydraulic fluids, pesticides, wood preservatives, and electric insulators.

1,3-Dichlorodibenzo-P-dioxin

In Stock

• CAS RN:
• 50585-39-2

• Formula:
• C12H6Cl2O2

• InChI:
• InChI=1S/C12H6Cl2O2/c13-7-5-8(14)12-11(6-7)15-9-3-1-2-4-10(9)16-12/h1-6H

• InChIKey:
• AZYJYMAKTBXNSX-UHFFFAOYSA-N

• 1,3-Dichlorodibenzo-P-dioxin is a useful research compound. Its molecular formula is C12H6Cl2O2 and its molecular weight is 253.08 g/mol. The purity is usually 95%.

1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid

In Stock

• CAS RN:
• 872785-39-2

• Formula:
• C17H16O2

• InChI:
• InChI=1S/C17H16O2/c18-16(19)17(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-15(14)17/h1-9H,10-12H2,(H,18,19)

• InChIKey:
• DVUFWAJSVZUQTP-UHFFFAOYSA-N

• 1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid is a useful research compound. Its molecular formula is C17H16O2 and its molecular weight is 252.313. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953985-39-2

• Formula:
• C23H23N5O4S2

• InChI:
• InChI=1S/C23H23N5O4S2/c1-14(29)24-16-6-8-17(9-7-16)26-21(31)11-20-12-33-23(28-20)34-13-22(32)27-19-5-3-4-18(10-19)25-15(2)30/h3-10,12H,11,13H2,1-2H3,(H,24,29)(H,25,30)(H,26,31)(H,27,32)

• InChIKey:
• OHWZYWCDNUCURA-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N5O4S2 and its molecular weight is 497.59. The purity is usually 95%.

([4-(Benzyloxy)phenyl]methyl)[(4- fluorophenyl)methyl]amine

In Stock

• CAS RN:
• 893585-39-2

• Formula:
• C21H20FNO

• InChI:
• InChI=1S/C21H20FNO/c22-20-10-6-17(7-11-20)14-23-15-18-8-12-21(13-9-18)24-16-19-4-2-1-3-5-19/h1-13,23H,14-16H2

• InChIKey:
• GQSSEBHBVZCKCW-UHFFFAOYSA-N

• ([4-(Benzyloxy)phenyl]methyl)[(4- fluorophenyl)methyl]amine is a useful research compound. Its molecular formula is C21H20FNO and its molecular weight is 321.4 g/mol. The purity is usually 95%.

[(4-Methylphenyl)carbamoyl]sulfamyl chloride

In Stock

• CAS RN:
• 380885-39-2

• Formula:
• C8H9ClN2O3S

• InChI:
• InChI=1S/C8H9ClN2O3S/c1-6-2-4-7(5-3-6)10-8(12)11-15(9,13)14/h2-5H,1H3,(H2,10,11,12)

• InChIKey:
• QLHYLSKZZZRJFW-UHFFFAOYSA-N

• [(4-Methylphenyl)carbamoyl]sulfamyl chloride is a useful research compound. Its molecular formula is C8H9ClN2O3S and its molecular weight is 248.69 g/mol. The purity is usually 95%.

2-Hydroxy-5-imidazo[1,2-a]pyrimidin-2-yl-benzamide

In Stock

• CAS RN:
• 864685-39-2

• Formula:
• C13H10N4O2

• InChI:
• InChI=1S/C13H10N4O2/c14-12(19)9-6-8(2-3-11(9)18)10-7-17-5-1-4-15-13(17)16-10/h1-7,18H,(H2,14,19)

• InChIKey:
• ZKCPEIGGOQUNFN-UHFFFAOYSA-N

• 2-Hydroxy-5-imidazo[1,2-a]pyrimidin-2-yl-benzamide is a useful research compound. Its molecular formula is C13H10N4O2 and its molecular weight is 254.24 g/mol. The purity is usually 95%.

Guanosine-5'-O-(S-(3-bromo-2-oxopropyl))thiophosphate

• CAS RN:
• 144085-39-2

• Formula:
• C13H17BrN5O8PS

• InChI:
• InChI=1S/C13H17BrN5O8PS/c14-1-5(20)3-29-28(24,25)26-2-6-8(21)9(22)12(27-6)19-4-16-7-10(19)17-13(15)18-11(7)23/h4,6,8-9,12,21-22H,1-3H2,(H,24,25)(H3,15,17,18,23)/t6-,8-,9-,12-/m1/s1

• InChIKey:
• OZHNVPATUGVHLV-WOUKDFQISA-N

• Guanosine-5'-O-(S-(3-bromo-2-oxopropyl))thiophosphate, also known as Guanosine-5'-O-(S-(3-bromo-2-oxopropyl))thiophosphate, is a useful research compound. Its molecular formula is C13H17BrN5O8PS and its molecular weight is 514.25 g/mol. The purity is usually 95%.

Pinolidoxin

• CAS RN:
• 152985-39-2

• Formula:
• C18H26O6

• InChI:
• InChI=1S/C18H26O6/c1-3-5-6-12-16(20)23-15-11-8-7-10-13(19)17(21)14(9-4-2)24-18(15)22/h3,5-7,10,12-15,17,19,21H,4,8-9,11H2,1-2H3/b5-3+,10-7+,12-6+

• InChIKey:
• TXPRZPDVUZCNLB-YECGNMMBSA-N

• Pinolidoxin is an oxacycle.

(S)-3-((3,4-Dichlorobenzyl)oxy)pyrrolidine hydrochloride

Usually In Stock

• CAS RN:
• 1289585-39-2

• Formula:
• C11H14Cl3NO

• InChI:
• InChI=1S/C11H13Cl2NO.ClH/c12-10-2-1-8(5-11(10)13)7-15-9-3-4-14-6-9;/h1-2,5,9,14H,3-4,6-7H2;1H/t9-;/m0./s1

• InChIKey:
• GMMIBHGNIHSRSY-FVGYRXGTSA-N

• (S)-3-((3,4-Dichlorobenzyl)oxy)pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C11H14Cl3NO and its molecular weight is 282.59. The purity is usually 95%.

N-[4-(ethylsulfanyl)butan-2-yl]-6-fluoro-N-methylpyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 1394685-39-2

• Formula:
• C13H19FN2OS

• InChI:
• InChI=1S/C13H19FN2OS/c1-4-18-8-7-10(2)16(3)13(17)11-5-6-12(14)15-9-11/h5-6,9-10H,4,7-8H2,1-3H3

• InChIKey:
• VWHHEMLADOMXHP-UHFFFAOYSA-N

• N-[4-(ethylsulfanyl)butan-2-yl]-6-fluoro-N-methylpyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H19FN2OS and its molecular weight is 270.37. The purity is usually 95%.

2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one

In Stock

• CAS RN:
• 1784585-39-2

• Formula:
• C11H13ClN2O2

• InChI:
• InChI=1S/C11H13ClN2O2/c12-9-1-2-10-8(5-9)7-14(3-4-16-10)11(15)6-13/h1-2,5H,3-4,6-7,13H2

• InChIKey:
• AKLSFOONYRZAOY-UHFFFAOYSA-N

• 2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H13ClN2O2 and its molecular weight is 240.68 g/mol. The purity is usually 95%.

5-Chloro-N-[2-(4-phenylpiperazin-1-yl)ethyl]pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379985-39-2

• Formula:
• C16H20ClN5

• InChI:
• InChI=1S/C16H20ClN5/c17-14-12-19-16(20-13-14)18-6-7-21-8-10-22(11-9-21)15-4-2-1-3-5-15/h1-5,12-13H,6-11H2,(H,18,19,20)

• InChIKey:
• DPHXAAKHQPVEIT-UHFFFAOYSA-N

• 5-Chloro-N-[2-(4-phenylpiperazin-1-yl)ethyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C16H20ClN5 and its molecular weight is 317.82. The purity is usually 95%.

6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 1289385-39-2

• Formula:
• C7H10ClN3OS

• InChI:
• InChI=1S/C7H10ClN3OS/c1-3-9-6-4-5(8)10-7(11-6)13(2)12/h4H,3H2,1-2H3,(H,9,10,11)

• InChIKey:
• BDKBXGBDISXMKB-UHFFFAOYSA-N

• 6-Chloro-N-ethyl-2-(methylsulfinyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C7H10ClN3OS and its molecular weight is 219.687. The purity is usually 95%.

Unii-Y3hmf6G24B

Usually In Stock

• CAS RN:
• 2007885-39-2

• Formula:
• C18H17F4N3O3

• InChI:
• InChI=1S/C18H17F4N3O3/c19-13-8-25(9-14(13)26)17(27)11-2-1-3-12(6-11)28-16-5-10(7-23)4-15(24-16)18(20,21)22/h1-6,13-14,26H,7-9,23H2/t13-,14-/m1/s1

• InChIKey:
• ODGXXYXJORZPHE-ZIAGYGMSSA-N

• PAT-1251 is a Potent, Selective, and Orally Efficacious Inhibitors of the Copper-Dependent Amine Oxidase, Lysyl Oxidase-Like 2 (LOXL2). PAT-1251 showed LOXL2 IC50 = 0.074 μM;  > 400-fold selective over LOX. PAT-1251 was also potent against mouse, rat, and dog LOXL2 (average IC50 values of 0.10, 0.12, and 0.16 μM, respectively) . PAT-1251 also exhibits a reasonable CYP450 inhibition profile, with measured IC50 values of 1.8, 1.7, 2.4, 12, and 30 μM versus 1A2, 2C9, 2C19, 2D6, and 3A4, respectively.